Cas no 628331-20-4 (1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester)

1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester structure
628331-20-4 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester
CAS No:628331-20-4
MF:C12H12N2O3
MW:232.235282897949
CID:1640662
PubChem ID:57438544
Update Time:2025-04-21

1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester
    • methyl 3-benzyloxy-1H-pyrazole-5-carboxylate
    • 628331-20-4
    • DB-386679
    • methyl 3-(benzyloxy)-1H-pyrazole-5-carboxylate
    • SCHEMBL5111954
    • Methyl 5-(phenylmethoxy)-1H-pyrazole-3-carboxylate
    • PIGSTAWEMCCTIC-UHFFFAOYSA-N
    • Inchi: 1S/C12H12N2O3/c1-16-12(15)10-7-11(14-13-10)17-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,13,14)
    • InChI Key: PIGSTAWEMCCTIC-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)OC)NN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.08486
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 64.21
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